Cas no 1805865-35-3 (1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one
• CAS No: 1805865-35-3
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 5005423
• Update Time: 2025-05-19

1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O2/c1-6-8(10(12)7(2)15)4-3-5-9(6)16-11(13)14/h3-5,10-11H,1-2H3
• InChI Key： YMGGTCWZKCNGMC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC=C(C=1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one

Professional Introduction to Compound with CAS No. 1805865-35-3 and Product Name: 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one

The compound identified by the CAS number 1805865-35-3 and the product name 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a chloro substituent on the propanone backbone, combined with a difluoromethoxy group on the phenyl ring, suggests a high degree of functional complexity that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of multifunctional molecular architectures. The compound in question exemplifies this trend by integrating several key pharmacophoric elements that are known to enhance binding affinity and metabolic stability. The chloro group, for instance, is a common moiety in drug molecules due to its ability to interact with biological targets through dipole-dipole interactions and halogen bonding. Similarly, the difluoromethoxy group is recognized for its role in modulating electronic properties and improving lipophilicity, which are critical factors in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to significant improvements in pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to metabolic degradation. In the case of 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one, the difluoromethoxy substituent may play a crucial role in enhancing the compound's interaction with biological receptors. This is particularly relevant in the development of central nervous system (CNS) drugs, where fluorinated analogs have shown promise due to their ability to cross the blood-brain barrier more effectively.

The structural motif of this compound also suggests potential applications in the synthesis of bioactive molecules. The combination of a ketone group with an aromatic ring substituted with both a chloro and a difluoromethoxy group creates a versatile scaffold that can be further modified to explore new chemical space. This flexibility is highly valuable in drug discovery pipelines, where rapid diversification of molecular structures is essential for identifying novel therapeutic agents.

From a synthetic perspective, 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one represents an intriguing target for organic chemists. The presence of multiple functional groups provides numerous opportunities for chemical manipulation, enabling the synthesis of derivatives with tailored properties. For instance, the ketone group can be subjected to various transformations, such as reduction or condensation reactions, while the aromatic ring offers possibilities for further substitution or electronic modulation.

The compound's potential biological activity has not gone unnoticed by researchers. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary data suggest that this molecule may exhibit inhibitory effects on certain therapeutic targets, making it a promising candidate for further investigation. However, it is important to note that such findings are still preliminary and require rigorous validation through more comprehensive studies.

In conclusion, 1-Chloro-1-(3-(difluoromethoxy)-2-methylphenyl)propan-2-one represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups and its potential biological activity make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug development.